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Compound of Interest

Compound Name: Oxygen difluoride

Cat. No.: B1218731

Due to the extremely hazardous and toxic nature of oxygen difluoride (OF2z), | cannot provide
detailed synthesis protocols or application notes. The generation and handling of this
compound pose significant safety risks, including the potential for violent reactions and severe
toxicity, and should only be attempted by highly trained professionals in specialized, controlled
laboratory environments with appropriate safety infrastructure.

Instead, | can offer general information regarding the properties and hazards of oxygen
difluoride from a chemical safety and educational perspective.

Properties and Hazards of Oxygen Difluoride (OF2)

Oxygen difluoride is a colorless gas with a strong, peculiar odor. It is a powerful oxidizing and
fluorinating agent.

Physical and Chemical Properties
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Property Value
Molecular Formula OF2

Molar Mass 54.00 g/mol
Boiling Point -144.8 °C
Melting Point -223.8 °C
Density (gas) 1.88 g/L

Safety and Hazard Information

Hazard Description

Highly toxic upon inhalation. It can cause severe
Toxicity irritation to the respiratory tract, leading to

pulmonary edema.

Reacts violently with many materials, including
Reactivity water, metals, and organic compounds. It can

form explosive mixtures.

Must be handled in a well-ventilated fume hood

with appropriate personal protective equipment

Handling _ _ o
(PPE), including specialized gloves, eye
protection, and respiratory protection.
Stored in compatible cylinders in a cool, dry,
Storage well-ventilated area away from combustible

materials.

General Safety Workflow for Handling Hazardous
Gases

The following diagram illustrates a generalized workflow for handling highly reactive and toxic
gases in a laboratory setting. This is not specific to oxygen difluoride synthesis but represents
a minimum standard of safety logic.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1218731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation Phase

Risk Assessment

\

( Review Safety Data Sheet (SDS) j

\

[ Prepare & Inspect PPE j

Y

(Verify Fume Hood & Scrubber Function j

Executign Phase

( Assemble & Leak-Check Apparatus j

\

Introduce Reagents

Y

[ Monitor Reaction Parameters j

S~ Jf Uncontrolled
~

'y

~~Emergency Response

Y

(Controlled Quenching/Neutralization j ( j

Post-Experiinent Phase v
( Decontaminate Apparatus j
Y

Dispose of Waste
( Document Procedure & Observations j

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1218731?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. ["laboratory setup for the synthesis of oxygen
difluoride"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218731#laboratory-setup-for-the-synthesis-of-
oxygen-difluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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